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Compound of Interest

Compound Name: 4-Di-2-ASP

CAS No.: 105802-46-8

Cat. No.: B148791

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
4-(4-Diethylaminostyryl)-N-methylpyridinium iodide, commonly known as 4-Di-2-ASP, is a

photostable and cell-permeant cationic styryl dye.[1][2] Its robust fluorescence and low

cytotoxicity make it a valuable tool for imaging living cells and tissues.[1][2] Primarily, 4-Di-2-
ASP is utilized as a vital marker for mitochondria and for staining presynaptic nerve terminals,

independent of neuronal activity.[1][3][4] The dye's mechanism relies on its accumulation in

organelles with a negative membrane potential, such as mitochondria, making it a sensitive

indicator of mitochondrial health and function in living systems. While its application in live-cell

imaging is well-established, its use in fixed cells is less common and requires careful

consideration of potential artifacts introduced by fixation procedures.

Principle of Staining
4-Di-2-ASP is a positively charged (cationic) molecule. In healthy, live cells, mitochondria

maintain a significant negative electrochemical potential across their inner membrane (ΔΨm).

This strong negative charge actively drives the accumulation of the positively charged 4-Di-2-
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ASP molecules within the mitochondrial matrix. Once concentrated inside the mitochondria, the

dye's fluorescence intensity increases significantly, allowing for clear visualization. This

potential-dependent accumulation means that the staining intensity in live cells can be directly

correlated with mitochondrial activity and cell health.

Quantitative Data Summary
The following table summarizes the key properties of the 4-Di-2-ASP dye.

Property Value / Description Reference(s)

Chemical Name
4-(4-Diethylaminostyryl)-N-

methylpyridinium iodide
[4]

CAS Number 105802-46-8 [1]

Molecular Weight 394.29 g/mol [2]

Excitation Maximum ~488 nm [1]

Emission Maximum ~607 nm [1]

Cell Permeability Membrane Permeant [5]

Primary Application
Staining mitochondria and

living nerve terminals.
[1][2][4]

Toxicity

Generally considered nontoxic

to cells at working

concentrations.

[1][2]

Photostability

Described as a photostable

dye, suitable for time-lapse

imaging.

[1][2]

Storage

Store at +4°C under

desiccating conditions,

protected from light. Stock

solutions should be stored at

-20°C.

[2][3]
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Comparison: Live vs. Fixed Cell Staining
Staining with 4-Di-2-ASP is fundamentally different between live and fixed cells. Live-cell

imaging provides dynamic functional information, whereas fixed-cell staining provides a static

structural snapshot. The choice of method must align with the experimental goal.
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Feature Live Cell Staining
Fixed Cell Staining
(Experimental)

Cell State
Physiologically active, intact

cells.

Cells are killed and preserved

with cross-linking (e.g., PFA) or

organic solvent fixatives.

Primary Purpose

To monitor dynamic processes,

such as changes in

mitochondrial membrane

potential, cell viability, and

neuronal activity.

To visualize the static

distribution of the dye for

structural analysis or

colocalization with other

markers via

immunofluorescence.

Signal Interpretation

Fluorescence intensity

correlates with mitochondrial

membrane potential and cell

health.

Fluorescence indicates the

dye's location at the moment of

fixation. The signal may not

reflect the physiological state,

as fixation can alter membrane

potentials and dye distribution.

Artifact Potential

Low, but phototoxicity can

occur with prolonged high-

intensity illumination.[6]

High. Fixation, especially with

organic solvents, can disrupt

membranes, causing dye

leakage or redistribution.[7]

Cross-linking fixatives may

alter membrane permeability

and potential.[7]

Protocol Complexity

Simple: add dye, incubate, and

image. No-wash protocols are

often possible.[5]

More complex: involves

fixation, permeabilization

(optional), staining, and

multiple wash steps.[8]

Compatibility

Compatible with other live-cell

dyes (e.g., nuclear stains like

Hoechst 33342) and

fluorescent protein reporters.

[9]

Compatible with

immunocytochemistry (ICC)

and other fixed-cell stains

(e.g., DAPI).[8][10]
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Recommended Use

Highly Recommended. The

primary and validated

application for 4-Di-2-ASP.

Use with Caution. Not a

standard application. Results

must be interpreted carefully,

and validation against other

mitochondrial markers is

advised.

Experimental Workflows and Protocols
Visualization of Staining Workflows
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Live Cell Staining Workflow Fixed Cell Staining Workflow
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Prepare & Add
4-Di-2-ASP Solution

Incubate
(e.g., 15-30 min)

Wash with Buffer
(Optional)

Image Live Cells
(e.g., Confocal Microscopy)

Seed Cells on
Coverslips/Plate

Fix Cells
(e.g., 4% PFA)

Wash with PBS

Permeabilize (Optional,
for co-staining)

Prepare & Add
4-Di-2-ASP Solution

Wash with PBS

Mount Coverslip

Image Fixed Cells
(e.g., Confocal Microscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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